3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide

• Molecular Formula: C19H16BrN3O3S2
• Molecular Weight: 478.4 g/mol
• IUPAC Name: 3-bromo-N-[[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H16BrN3O3S2/c1-25-15-7-6-11(9-16(15)26-2)14-10-28-19(21-14)23-18(27)22-17(24)12-4-3-5-13(20)8-12/h3-10H,1-2H3,(H2,21,22,23,24,27)
• InChI Key: LAWHIQWGRKSJIW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC(=CC=C3)Br)OC

Description

3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide is not fully understood. However, it has been proposed that the compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been suggested that the compound may interact with cellular thiols, leading to the generation of reactive oxygen species and subsequent cell death.
Biochemical and Physiological Effects:
3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and interacting with cellular thiols. It has also been found to exhibit fluorescent properties, making it a potential probe for the detection of thiols in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide in lab experiments is its potential antitumor activity. It may be used as a tool to study the mechanisms of cancer cell growth and apoptosis. However, one of the limitations of using this compound is its potential toxicity, which may affect the results of lab experiments.

Future Directions

There are several future directions for the study of 3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide. One direction is to further investigate its mechanism of action and its potential use as a fluorescent probe for the detection of thiols in biological systems. Another direction is to explore its potential use as a therapeutic agent for the treatment of cancer. Additionally, the compound may be modified to improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide involves the reaction of 4-(3,4-dimethoxyphenyl)-2-aminothiazole with 3-bromo-4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain the desired compound.

Scientific Research Applications

3-bromo-N-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl}benzamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its potential use as a fluorescent probe for the detection of thiols in biological systems.